Cas no 13091-77-5 (2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl-)
13091-77-5 structure
Product Name:2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl-
CAS No:13091-77-5
MF:C5H9NS2
MW:147.261658430099
CID:1226849
PubChem ID:44725420
Update Time:2025-04-20
2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl-
- 6-methyl-1,3-thiazinane-2-thione
- 13091-77-5
- AKOS006352136
- DTXSID10660477
- SCHEMBL4383467
-
- Inchi: 1S/C5H9NS2/c1-4-2-3-6-5(7)8-4/h4H,2-3H2,1H3,(H,6,7)
- InChI Key: JTKVENRYZYGZDG-UHFFFAOYSA-N
- SMILES: S1C(NCCC1C)=S
Computed Properties
- Exact Mass: 159.01777
- Monoisotopic Mass: 147.01764164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- PSA: 12.03
2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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